Cas no 2171863-18-4 (1,1-dimethyl-3-nitrocyclohexane)

• Product Name: 1,1-dimethyl-3-nitrocyclohexane
• CAS No: 2171863-18-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6405145
• PubChem ID: 138455190
• Update Time: 2025-09-28

1,1-dimethyl-3-nitrocyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,1-dimethyl-3-nitrocyclohexane
• Cyclohexane, 1,1-dimethyl-3-nitro-
• 2171863-18-4
• A1-14014
• EN300-1615952

• Inchi： 1S/C8H15NO2/c1-8(2)5-3-4-7(6-8)9(10)11/h7H,3-6H2,1-2H3
• InChI Key： XKLTUTCHCZBHNB-UHFFFAOYSA-N
• SMILES： C1(C)(C)CCCC([N+]([O-])=O)C1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 216.4±7.0 °C(Predicted)
• pka: 8.51±0.40(Predicted)

Additional information on 1,1-dimethyl-3-nitrocyclohexane

Comprehensive Overview of 1,1-dimethyl-3-nitrocyclohexane (CAS No. 2171863-18-4): Properties, Applications, and Industry Insights

1,1-dimethyl-3-nitrocyclohexane (CAS No. 2171863-18-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. As a nitrocyclohexane derivative, this compound features a cyclohexane ring substituted with a nitro group at the 3-position and two methyl groups at the 1-position, offering distinct chemical reactivity and stability. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, agrochemical formulations, and material science innovations.

The growing interest in nitrated cyclohexane derivatives like 1,1-dimethyl-3-nitrocyclohexane aligns with current trends in green chemistry and sustainable synthesis. Many users searching for this compound often inquire about its synthetic routes, with questions such as "How to synthesize 1,1-dimethyl-3-nitrocyclohexane?" or "What are the industrial applications of nitrocyclohexane compounds?" These queries reflect the compound's relevance in modern chemical research and development.

From a molecular perspective, 1,1-dimethyl-3-nitrocyclohexane (CAS No. 2171863-18-4) exhibits interesting stereochemical properties due to its substituted cyclohexane ring. The presence of the nitro group introduces significant polarity, making it valuable for studying conformational analysis and molecular interactions. Recent publications have highlighted its potential as a building block for more complex heterocyclic compounds, particularly in medicinal chemistry where nitro-containing scaffolds are frequently investigated.

In the context of industrial applications, 1,1-dimethyl-3-nitrocyclohexane has shown promise in several areas. The agrochemical sector has explored its derivatives as potential crop protection agents, while the polymer industry has examined its use in modifying material properties. These applications align with current market demands for specialty chemicals that can address challenges in food security and advanced materials.

Quality control and analytical characterization of 1,1-dimethyl-3-nitrocyclohexane typically involve advanced techniques such as HPLC analysis, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial use. Many laboratory professionals search for "1,1-dimethyl-3-nitrocyclohexane analytical methods" or "CAS 2171863-18-4 purity standards," indicating the importance of reliable characterization data.

The safety profile and handling precautions for 1,1-dimethyl-3-nitrocyclohexane are frequently discussed topics. While not classified as hazardous under standard conditions, proper laboratory safety protocols should always be followed when working with any nitro compound. This includes using appropriate personal protective equipment and working in well-ventilated areas, considerations that are particularly important in today's emphasis on workplace safety standards.

Looking forward, the potential of 1,1-dimethyl-3-nitrocyclohexane (CAS No. 2171863-18-4) continues to expand as researchers uncover new applications. Its role in developing bioactive molecules and functional materials positions it as a compound of ongoing interest in both academic and industrial settings. The compound's versatility makes it a valuable subject for further investigation in the evolving landscape of specialty organic chemistry.

For those seeking 1,1-dimethyl-3-nitrocyclohexane suppliers or technical specifications, it's important to verify the CAS number 2171863-18-4 to ensure product authenticity. The market for such fine chemicals has grown significantly, driven by increasing demand from research institutions and chemical manufacturers worldwide. Proper documentation including certificates of analysis and material safety data should always accompany purchases of this specialized compound.